
Essential Safety and Handling Guide for BAY
1135626 and its Conjugate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BAY 1135626

Cat. No.: B8359893 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BAY 1135626. The primary focus is on the

operational and disposal plans necessary for the safe handling of this compound and its

associated antibody-drug conjugate (ADC).

BAY 1135626 is a fully human monoclonal antibody targeting C4.4A (LYPD3). It is utilized in

the synthesis of the antibody-drug conjugate Lupartumab Amadotin (BAY 1129980), which has

the CAS number 1640972-00-4. Lupartumab Amadotin is comprised of BAY 1135626, a

noncleavable alkyl hydrazide linker, and a highly potent auristatin-based cytotoxic payload. Due

to the extreme potency of the auristatin payload, stringent safety protocols are mandatory when

handling both the final ADC and its components.

I. Personal Protective Equipment (PPE)
The primary defense against exposure to the highly potent auristatin payload is the consistent

and correct use of appropriate Personal Protective Equipment. The following table summarizes

the minimum PPE requirements.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon suspected

contamination.

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene).

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95 or higher).

Prevents inhalation of

hazardous particles, especially

when handling powders or if

aerosolization is possible.

Shoe Covers Disposable shoe covers.

Prevents the tracking of

contaminants out of the

designated handling area.

Always inspect PPE for any signs of damage before use and dispose of it as cytotoxic waste

immediately after handling the compound.

II. Engineering Controls
Engineering controls are the primary means of minimizing exposure and should be used in

conjunction with appropriate PPE.

Primary Engineering Control: All handling of auristatin-containing compounds, especially in

powdered form, must be conducted within a certified Class II Biological Safety Cabinet

(BSC) or a containment ventilated enclosure (CVE), such as a glove box or an isolator.

Manufacturing of ADCs may require high-containment solutions like aseptic isolators.
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Secondary Engineering Control: The laboratory where these compounds are handled should

be a designated area with restricted access. It is recommended to maintain this area under

negative pressure to prevent the escape of contaminants.

III. Operational Plan: Step-by-Step Handling
Protocol
The following protocol outlines the essential steps for safely handling BAY 1135626 and its

resulting ADC.

Preparation:

Designate a specific work area within the laboratory for handling the compound.

Ensure the primary engineering control (BSC or CVE) is certified and functioning correctly.

Gather all necessary materials, including PPE, and a chemotherapy spill kit before starting

work.

Prepare waste disposal bags and containers for cytotoxic waste.

Donning PPE:

Before entering the designated handling area, don the required PPE in the correct order

(e.g., shoe covers, inner gloves, gown, respirator, face shield/goggles, outer gloves).

Compound Handling:

Conduct all manipulations of the compound, including weighing, reconstitution, and

aliquoting, within the primary engineering control.

If working with a powder, handle it with extreme care to avoid generating dust. Use tools

and techniques that minimize aerosolization.

When handling solutions, be mindful of the potential for splashes and aerosols.

Post-Handling:
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After completing the work, decontaminate all surfaces and equipment within the primary

engineering control.

Carefully doff PPE in a manner that avoids self-contamination, disposing of it directly into a

designated cytotoxic waste container.

Wash hands thoroughly with soap and water after removing all PPE.

Experimental Workflow for Handling Highly Potent Compounds

1. Preparation
(Designate Area, Verify BSC/CVE, Gather Materials)

2. Don PPE
(Correct Order of Donning)

3. Compound Handling
(Inside BSC/CVE, Minimize Aerosols)

4. Post-Handling Procedures
(Decontaminate, Doff PPE, Wash Hands)

Click to download full resolution via product page

A step-by-step workflow for the safe handling of BAY 1135626.

IV. Disposal Plan
All materials that come into contact with BAY 1135626 or its ADC form are considered cytotoxic

waste and must be disposed of accordingly.
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Waste Segregation: Use clearly labeled, leak-proof, and puncture-resistant containers for all

cytotoxic waste.

Solid Waste: All disposable PPE, vials, pipette tips, and other contaminated materials should

be placed in designated cytotoxic waste bags.

Liquid Waste: Liquid waste containing the compound should be collected in sealed, shatter-

proof containers. Deactivation of the cytotoxic payload with a chemical treatment (e.g.,

bleach or a specialized deactivating agent) should be considered, following established

laboratory safety protocols and institutional guidelines.

Disposal: All cytotoxic waste must be disposed of through a licensed hazardous waste

disposal service in accordance with local, state, and federal regulations.

V. Spill Response
Immediate and correct response to a spill is critical to prevent exposure and contamination.

Action Procedure

Evacuate and Alert
Immediately alert others in the area and

evacuate the immediate vicinity of the spill.

Secure the Area
Cordon off the spill area to prevent unauthorized

entry.

Don PPE

Before attempting to clean the spill, don the

appropriate PPE as outlined in the table above,

including respiratory protection.

Contain the Spill

For liquid spills, cover with absorbent pads from

a chemotherapy spill kit. For powder spills,

gently cover with damp absorbent pads to avoid

making the powder airborne.

Clean the Spill Working from the outside in, carefully clean
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[https://www.benchchem.com/product/b8359893#personal-protective-equipment-for-
handling-bay-1135626]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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